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Compound of Interest

Compound Name: 2-Ethylhexanoyl chloride

Cat. No.: B1329509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling precautions, and

emergency procedures for 2-Ethylhexanoyl chloride (CAS No. 760-67-8). The information is

compiled and presented to ensure safe laboratory and manufacturing practices for

professionals in research and drug development.

Chemical Identification and Properties
2-Ethylhexanoyl chloride is a reactive acyl chloride used as an intermediate in the synthesis

of pharmaceuticals, agrochemicals, and organic peroxides.[1][2][3][4] Its high reactivity

necessitates strict adherence to safety protocols.

Table 1: Physical and Chemical Properties of 2-Ethylhexanoyl Chloride
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Property Value Source(s)

Molecular Formula C8H15ClO [5]

Molecular Weight 162.66 g/mol [5][6]

CAS Number 760-67-8 [7]

EC Number 212-081-1 [7]

Appearance Colorless to light yellow liquid [8][9][10]

Odor Pungent, stinging [1][3][9]

Boiling Point
163 - 167 °C (73 - 75 °C at 23

hPa)
[9]

Melting Point < -75 °C [3][9]

Flash Point 69 °C - 79 °C (closed cup) [3][6][9][11]

Density 0.939 - 0.95 g/cm³ at 20-25 °C [3][9][12]

Vapor Pressure 3 hPa at 20 °C [9]

| Solubility | Decomposes/Hydrolyzes in water |[1][10][12] |

Hazard Identification and GHS Classification
2-Ethylhexanoyl chloride is classified as a hazardous substance. It is a combustible liquid

that is corrosive to metals and causes severe skin burns and eye damage.[8][13] It is also

harmful if swallowed, inhaled, or in contact with skin.[8][9][13]

Table 2: GHS Hazard Classification for 2-Ethylhexanoyl Chloride
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Hazard Class Category Hazard Statement

Corrosive to Metals 1
H290: May be corrosive to
metals.[2][8][13]

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[7]

[9][13]

Acute Toxicity, Dermal 3, 4
H312: Harmful in contact with

skin.[13][14]

Acute Toxicity, Inhalation 2, 4
H330/H332: Fatal or harmful if

inhaled.[7][9][13]

Skin Corrosion / Irritation 1B, 1C

H314: Causes severe skin

burns and eye damage.[7][8]

[9][13]

Serious Eye Damage 1
H318: Causes serious eye

damage.[2][7][13]

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[2][7][9]

| Flammable Liquids | 4 | H227: Combustible liquid.[8][14] |

Toxicological Data
Exposure to 2-Ethylhexanoyl chloride can cause moderate to severe health effects. It is

extremely destructive to the tissues of the mucous membranes, upper respiratory tract, eyes,

and skin.[5]

Table 3: Summary of Toxicological Data
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Endpoint Species Route Value Source(s)

LD50
Laboratory
animal/Rat

Oral
1410 - 1500
mg/kg

[1][8][13]

LD50 Rabbit Dermal >2010 mg/L [1]

LC50 Rat Inhalation
1.26 - 2.3 mg/L

(1-hr exposure)
[1][9]

| LC50 | Zebra fish (Danio rerio) | - | 147 mg/L (96-hr exposure) |[5] |

Experimental Protocols
The toxicological data presented in Safety Data Sheets are typically derived from standardized

tests established by international organizations like the Organisation for Economic Co-

operation and Development (OECD). While the specific, detailed reports for 2-Ethylhexanoyl
chloride are not publicly available, the methodologies follow established guidelines.

Acute Oral Toxicity (OECD Guideline 420/423): This test is typically conducted on rats. A

single dose of the substance is administered by oral gavage. Animals are observed for signs

of toxicity and mortality over a period of 14 days. The LD50 value is then calculated,

representing the dose lethal to 50% of the test population.

Skin Sensitization (OECD Guideline 429): The Local Lymph Node Assay (LLNA) in mice is a

common method. It measures the proliferation of lymphocytes in the lymph nodes draining

the site of application of the test substance. An increase in proliferation above a certain

threshold indicates that the substance is a skin sensitizer.[9]

Toxicity to Fish (OECD Guideline 203): This method exposes fish (e.g., Zebra fish) to the

chemical for a 96-hour period.[5] The concentration of the chemical that is lethal to 50% of

the fish population (LC50) is determined.[5]

Handling Precautions and Personal Protective
Equipment (PPE)
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Safe handling of 2-Ethylhexanoyl chloride is paramount. This involves a combination of

engineering controls, safe work practices, and appropriate personal protective equipment.

Engineering Controls
Ventilation: Always handle this chemical in a well-ventilated area, preferably within a

chemical fume hood.[4][11][15] Local exhaust ventilation should be used to control the

release of vapors at the source.[8]

Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and in close proximity to the workstation.[8][15]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-

inch).[5][11]

Skin Protection: Use chemical-resistant, impervious gloves (e.g., nitrile rubber, neoprene).[9]

[11] Wear appropriate protective clothing to prevent skin exposure.[8][11]

Respiratory Protection: If ventilation is inadequate or for emergency situations, use a full-

face supplied-air respirator or a self-contained breathing apparatus (SCBA). Respirators

must be approved under appropriate government standards such as NIOSH (US) or EN 149

(EU).[5][11]
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Preparation & Storage

Handling Protocol

Post-Handling & Disposal

Receive Chemical

Store in Cool, Dry,
Well-Ventilated, Corrosives Area

Keep container tightly closed
Protect from moisture [7]

Inspect Container
Before Use

Work in Fume Hood

Wear Full PPE:
- Goggles & Face Shield

- Impervious Gloves
- Protective Clothing

Handle with Care
Avoid Water & Ignition Sources

Decontaminate Surfaces

Remove & Dispose of
Contaminated PPE

Dispose of Waste in
Sealed, Labeled Container

Arrange for Licensed
Hazardous Waste Disposal

Follow local regulations [1]

Click to download full resolution via product page

Caption: Safe Handling Workflow for 2-Ethylhexanoyl Chloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1329509?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stability and Reactivity
Understanding the chemical's stability and reactivity is crucial to prevent hazardous incidents.

Reactivity: The substance decomposes in contact with water, liberating toxic gases like

hydrogen chloride and potentially phosgene.[8][11] It can react exothermically with water,

strong bases, alcohols, amines, and strong oxidizing agents.[9][14]

Chemical Stability: It is stable under normal, dry storage conditions.[8] It is sensitive to

moisture and air.[15]

Conditions to Avoid: Avoid exposure to moisture, heat, sparks, open flames, and other

ignition sources.[8][15]

Incompatible Materials: Water, strong bases, alcohols, amines, strong oxidizing agents.[11]

[14]

Reacts Violently/Exothermically With

Hazardous Conditions to Avoid

Hazardous Decomposition Products

2-Ethylhexanoyl
Chloride

Water / Moisture

Decomposes [1]

Strong Bases Alcohols Amines Strong Oxidizing Agents Hydrogen Chloride Gas

Liberates [4]

Carbon Monoxide

On combustion [4]

Carbon Dioxide

On combustion [4]

Phosgene Gas

On decomposition [4]

Heat / Strong Heating

Avoid [1]

Sparks / Open Flames

Avoid [1]

Click to download full resolution via product page

Caption: Reactivity and Incompatibility Profile.
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Emergency and First Aid Procedures
Immediate and appropriate action is critical in the event of exposure. Always seek medical

attention after administering first aid.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[8] If

breathing is difficult or stops, provide artificial respiration. Immediately call a poison center or

doctor.[8][9]

Skin Contact: Immediately take off all contaminated clothing.[8] Rinse the skin with plenty of

water/shower for at least 15 minutes.[8][15] Call a physician immediately.[9]

Eye Contact: Rinse cautiously with water for several minutes.[8] Remove contact lenses if

present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[8]

Ingestion: Rinse mouth with water.[5] Do NOT induce vomiting.[8] Never give anything by

mouth to an unconscious person.[5] Call a poison center or doctor if you feel unwell.[8]

Inhalation Skin Contact Eye Contact Ingestion

Exposure to
2-Ethylhexanoyl Chloride

Move to Fresh Air

Vapors Inhaled

Immediately Remove
Contaminated Clothing [1]

Contact with Skin

Rinse Cautiously with
Water for Several Minutes [1]

Contact with Eyes

Rinse Mouth

Swallowed

Keep at Rest

Call Poison Center/
Doctor Immediately [1]

Rinse Skin with Water/
Shower for 15 mins

Call Physician
Immediately [6]

Remove Contact Lenses

Call Poison Center/
Doctor Immediately [1]

DO NOT Induce Vomiting [1]

Call Poison Center/
Doctor [1]
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Click to download full resolution via product page

Caption: Emergency First Aid Response Flowchart.

Accidental Release and Disposal
Accidental Release: In case of a spill, evacuate personnel to a safe area.[5] Remove all

sources of ignition.[5] Wear full PPE, including respiratory protection.[5] Absorb the spill with

inert, non-combustible material (e.g., dry sand, earth) and place it into a sealed container for

disposal.[11] Do not let the product enter drains.[5]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations. This should be done via a licensed waste disposal company.[5][8] Do not

dispose of as unused product.[5]

Storage and Transport
Storage: Store in a cool, dry, well-ventilated place away from heat and ignition sources.[1][5]

[15] Keep containers tightly closed and protect from moisture.[8][15] Store in a corrosives-

resistant container with a resistant inner liner.[5][8] The area should be locked up or

accessible only to authorized personnel.[9]

Transport: 2-Ethylhexanoyl chloride is classified for transport with a UN number of 2927.[5]

The proper shipping name is "TOXIC LIQUID, CORROSIVE, ORGANIC, N.O.S. (2-
Ethylhexanoyl chloride)".[5][9] It falls under transport hazard class 6.1 (Toxic) with a

subsidiary risk of 8 (Corrosive) and belongs to Packing Group II.[5][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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